molecular formula C12H20Cl2N6O4 B078315 Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)- CAS No. 13907-57-8

Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)-

Cat. No.: B078315
CAS No.: 13907-57-8
M. Wt: 383.23 g/mol
InChI Key: NLVXTJQYQLAKKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)- is a useful research compound. Its molecular formula is C12H20Cl2N6O4 and its molecular weight is 383.23 g/mol. The purity is usually 95%.
The exact mass of the compound Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 143667. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Urea, 1,4-cyclohexylenebis(3-(2-chloroethyl)-3-nitroso-, (Z)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13907-57-8

Molecular Formula

C12H20Cl2N6O4

Molecular Weight

383.23 g/mol

IUPAC Name

1-(2-chloroethyl)-3-[4-[[2-chloroethyl(nitroso)carbamoyl]amino]cyclohexyl]-1-nitrosourea

InChI

InChI=1S/C12H20Cl2N6O4/c13-5-7-19(17-23)11(21)15-9-1-2-10(4-3-9)16-12(22)20(18-24)8-6-14/h9-10H,1-8H2,(H,15,21)(H,16,22)

InChI Key

NLVXTJQYQLAKKJ-UHFFFAOYSA-N

SMILES

C1CC(CCC1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O

Canonical SMILES

C1CC(CCC1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O

61137-59-5
13907-57-8

Origin of Product

United States

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